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Compound of Interest

Compound Name: 2-Isopropylphenol

Cat. No.: B134262 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Isopropylphenols, a group of organic compounds consisting of a phenol ring substituted with an

isopropyl group, are versatile chemical intermediates with a growing range of applications

across various industries. The positional isomerism of the isopropyl group—ortho (2-), meta

(3-), and para (4-)—gives rise to distinct physicochemical properties, biological activities, and

toxicological profiles. A thorough understanding of these differences is paramount for their

effective and safe utilization in chemical synthesis, pharmaceutical development, and material

science. This guide provides a comprehensive comparative analysis of 2-isopropylphenol, 3-

isopropylphenol, and 4-isopropylphenol, supported by experimental data and detailed

protocols.

Physicochemical Properties
The location of the isopropyl group on the phenol ring significantly influences the physical

properties of each isomer, such as melting point, boiling point, and density. These differences

are critical for purification processes, reaction kinetics, and formulation development. A

summary of their key physicochemical properties is presented below.
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Property 2-Isopropylphenol 3-Isopropylphenol 4-Isopropylphenol

CAS Number 88-69-7[1][2] 618-45-1[3] 99-89-8[4][5]

Molecular Formula C₉H₁₂O[1] C₉H₁₂O[3] C₉H₁₂O[4][5]

Molecular Weight 136.19 g/mol [1][6] 136.19 g/mol [3] 136.194 g/mol [5]

Appearance
Clear, slightly yellow

liquid[7]

Colorless to pale

yellow liquid[8]

White to beige

crystalline solid[5][9]

Melting Point 14-16 °C[10]
Not specified (Liquid

at room temp)[11]
59-62 °C[5][9]

Boiling Point 212-214 °C[10] Not specified 212-213 °C[9]

Density
1.01 g/cm³ at 20

°C[10]

0.994 g/cm³ at 25

°C[12]

0.970 g/cm³ at 15

°C[13]

Solubility in Water Slightly soluble[14] Limited solubility[8] Slightly soluble[9]

pKa 10.5[15] 10.03 (Predicted)[11] 10.19 (Predicted)[9]

Synthesis and Production
The industrial production of isopropylphenols primarily involves the alkylation of phenol with

propylene.[5] The isomeric distribution of the products is highly dependent on the catalyst and

reaction conditions.[5]
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General synthesis workflow for isopropylphenol isomers.

While direct alkylation often yields a mixture, specific synthetic routes have been developed to

favor the formation of a particular isomer. For instance, 2-isopropylphenol can be synthesized

by reacting phenol with isopropanol in the presence of a diethyl ether complex of boron

trifluoride in a phosphoric acid diluent.[2] 4-Isopropylphenol can be prepared through the

transalkylation of 2-isopropylphenol.[16] The synthesis of 3-isopropylphenol can be achieved

from m-dicumyl raw material through oxidation and decomposition.[11]

Comparative Applications
The distinct properties of each isomer lend them to a variety of applications.
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Isomer Key Applications

2-Isopropylphenol

- Agrochemicals: Serves as a useful building

block for the manufacture of various

agrochemicals.[17] - Flavor and Fragrance:

Used as a flavor and fragrance agent, noted for

its medicinal, creosote-like odor.[7][18] -

Chemical Intermediate: An impurity of the

anesthetic Propofol.[7]

3-Isopropylphenol

- Polymers and Resins: Its ability to undergo

oxidative coupling reactions is exploited in the

production of polymers and resins with desirable

mechanical and thermal properties.[19] -

Antimicrobial Agents: Possesses antimicrobial

properties due to its ability to disrupt microbial

cell membranes, making it a candidate for

antiseptic formulations and preservatives.[8][19]

- Pharmaceutical Synthesis: Acts as a crucial

precursor in the synthesis of complex organic

compounds, including pharmaceuticals.[19]

4-Isopropylphenol

- Pharmaceuticals: Used as an intermediate in

the synthesis of active pharmaceutical

ingredients.[20] - Bisphenol A (BPA) Production:

Relevant to the production of the commodity

chemical bisphenol A.[5] - Cosmetics and

Fragrances: Incorporated into formulations for

its aromatic properties.[9][20] - Industrial Uses:

Applied in the production of resins and

antioxidants.[20]

Biological Activity and Toxicology
The biological activity and toxicity of isopropylphenol isomers are of significant interest,

particularly in the context of drug development and environmental science.
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Endocrine-Disrupting Activity: 2-Isopropylphenol has been studied for its ability to activate

various hormone receptors, including the estrogen receptor (ER), androgen receptor (AR),

progesterone receptor (PR), and estrogen-related receptor (ERR).[7] This interaction with

hormone receptors highlights its potential as an endocrine-disrupting chemical (EDC).
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Simplified pathway of 2-isopropylphenol's endocrine disruption.

Antimicrobial Activity: 3-Isopropylphenol exhibits notable antimicrobial properties against

bacteria and fungi.[19] Its mechanism of action primarily involves the disruption of microbial cell
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membranes. The lipophilic nature of the isopropyl group allows it to integrate into the lipid

bilayers, altering membrane fluidity and permeability, which ultimately leads to cell lysis and

death.[19]

Aquatic Toxicity: Comparative studies on the aquatic toxicity of isopropylphenol isomers have

revealed significant differences. One study found that 4-isopropylphenol was over 200 times

more toxic to the marine bacterium Vibrio fischeri than 2-isopropylphenol.[21] Another study

reported 96-hour LC50 values for the fish Pimephales promelas in the range of 0.04-0.1 mM for

the three isomers, with the 4-isomer being the most toxic.[22] Recent research on zebrafish

larvae has shown that 3-isopropylphenol exposure can impair neural development and

suppress locomotor behavior.[23]

Organism 2-Isopropylphenol 3-Isopropylphenol 4-Isopropylphenol

Vibrio fischeri EC50 = 2.72 mg/L[21] Data not available EC50 = 0.01 mg/L[21]

Ceriodaphnia dubia Data not available Data not available
EC50 (48h) = 10.1

mg/L[21]

Pimephales promelas
LC50 (96h) ~0.04-0.1

mM[22]

LC50 (96h) ~0.04-0.1

mM[22]

Most toxic of the three

isomers[22]

Zebrafish (larvae) Data not available
Neurotoxic effects

observed[23]
Data not available

Experimental Protocols
1. High-Performance Liquid Chromatography (HPLC) for Isomer Separation and Analysis

This protocol provides a general method for the separation and analysis of isopropylphenol

isomers, which can be adapted from methods used for 3-isopropylphenol.[24]

Objective: To separate and quantify 2-, 3-, and 4-isopropylphenol in a mixture.

Materials:

HPLC system with a UV detector
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Reverse-phase C18 column

Mobile phase: Acetonitrile (MeCN) and water

Phosphoric acid or formic acid (for MS compatibility)

Isopropylphenol isomer standards

Sample mixture

Protocol:

Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a mixture of

acetonitrile and water, with a small amount of phosphoric acid to improve peak shape. For

Mass Spectrometry (MS) detection, replace phosphoric acid with formic acid.[24]

Standard Preparation: Prepare stock solutions of each isopropylphenol isomer in the mobile

phase. Create a series of dilutions to generate a calibration curve.

Sample Preparation: Dissolve the sample mixture in the mobile phase. Filter the sample

through a 0.45 µm filter to remove any particulate matter.

HPLC Analysis:

Equilibrate the C18 column with the mobile phase.

Inject the standards and the sample onto the column.

Run the analysis using an isocratic or gradient elution program.

Detect the isomers using a UV detector at a suitable wavelength (e.g., 270 nm).

Data Analysis:

Identify the peaks corresponding to each isomer based on the retention times of the

standards.
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Quantify the amount of each isomer in the sample by comparing the peak areas to the

calibration curve.

Start
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Experimental workflow for HPLC analysis of isopropylphenol isomers.

2. Aquatic Toxicity Assessment using Zebrafish Embryos

This protocol is a generalized approach based on studies investigating the neurotoxicity of 3-

isopropylphenol.[23]

Objective: To assess and compare the developmental toxicity and neurotoxicity of

isopropylphenol isomers on zebrafish embryos.

Materials:

Healthy, fertilized zebrafish embryos

Isopropylphenol isomer stock solutions

Petri dishes

Microscope

Embryo medium (e.g., E3 medium)

Protocol:

Exposure Solution Preparation: Prepare a series of concentrations for each isopropylphenol

isomer in the embryo medium. Include a control group with only the embryo medium.

Embryo Exposure: Place a specific number of healthy embryos (e.g., 30) into each Petri dish

containing the respective exposure solution.[22] Use multiple replicates for each

concentration.

Incubation and Observation: Incubate the embryos at a standard temperature (e.g., 28.5 °C).

Observe the embryos at regular intervals (e.g., 24, 48, 72, 96, and 144 hours post-

fertilization) under a microscope.

Endpoint Assessment:
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Developmental Toxicity: Record mortality, hatching rates, and any morphological

abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature).

Neurotoxicity: Assess locomotor activity of the larvae at specific time points (e.g., by

tracking their movement in response to light/dark transitions).

Data Analysis:

Calculate the median lethal concentration (LC50) for each isomer.

Statistically compare the incidence of malformations and differences in locomotor activity

between the control and exposed groups.

Conclusion
The positional isomerism of 2-, 3-, and 4-isopropylphenol results in significant differences in

their physicochemical properties, which in turn dictate their synthesis, applications, and

biological effects. 4-Isopropylphenol is a solid at room temperature and is a key intermediate in

the pharmaceutical and polymer industries. 3-Isopropylphenol, a liquid, is valued for its

antimicrobial properties and its role in polymer synthesis. 2-Isopropylphenol, also a liquid,

finds its niche in the flavor, fragrance, and agrochemical sectors. The notable variations in their

aquatic toxicity and endocrine-disrupting potential underscore the importance of isomer-specific

evaluation in environmental and health risk assessments. For researchers and drug

development professionals, a clear understanding of these distinctions is crucial for selecting

the appropriate isomer for a given application and for mitigating potential risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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